![molecular formula C13H16F4N2O3S B8460054 1-(Methanesulfonyl)-4-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine CAS No. 823197-45-1](/img/structure/B8460054.png)
1-(Methanesulfonyl)-4-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine
Cat. No. B8460054
M. Wt: 356.34 g/mol
InChI Key: MRXVLSQOQDZEAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07485644B2
Procedure details
1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine (10.95 g, 0.04) was dissolved in DCM (500 ml) and triethylamine (18.5 ml, 0.13 mol) was added. The mixture was cooled to 0° C. and methane sulphonyl chloride (7.4 ml, 0.048 mol) added. Allowed to reach ambient temperature and stirred overnight. The reaction mixture washed with water and the organic phase collected, dried over MgSO4, filtered and evaporated to dryness. The residual solid was crystallised from ethanol to yield 1-(methylsulfonyl)-4-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine as a white solid. Yield 12.3 g (78.5%)
Quantity
10.95 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:19])([O:6][C:7]1[CH:12]=[CH:11][C:10]([N:13]2[CH2:18][CH2:17][NH:16][CH2:15][CH2:14]2)=[CH:9][CH:8]=1)[CH:3]([F:5])[F:4].C(N(CC)CC)C.[CH3:27][S:28](Cl)(=[O:30])=[O:29]>C(Cl)Cl>[CH3:27][S:28]([N:16]1[CH2:17][CH2:18][N:13]([C:10]2[CH:11]=[CH:12][C:7]([O:6][C:2]([F:1])([F:19])[CH:3]([F:4])[F:5])=[CH:8][CH:9]=2)[CH2:14][CH2:15]1)(=[O:30])=[O:29]
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Inputs
Step One
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Name
|
|
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Quantity
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10.95 g
|
|
Type
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reactant
|
|
Smiles
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FC(C(F)F)(OC1=CC=C(C=C1)N1CCNCC1)F
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Name
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|
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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18.5 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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7.4 mL
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to reach ambient temperature
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WASH
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Type
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WASH
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|
Details
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The reaction mixture washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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the organic phase collected
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residual solid was crystallised from ethanol
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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CS(=O)(=O)N1CCN(CC1)C1=CC=C(C=C1)OC(C(F)F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
